Cas no 1211542-31-2 ((5-tert-butylpyridin-2-yl)methanamine)

• Product Name: (5-tert-butylpyridin-2-yl)methanamine
• CAS No: 1211542-31-2
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6511809
• PubChem ID: 57942671
• Update Time: 2025-06-11

(5-tert-butylpyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-tert-butylpyridin-2-yl)methanamine
• 1211542-31-2
• (5-(tert-Butyl)pyridin-2-yl)methanamine
• SCHEMBL12227506
• EN300-2130931

• Inchi： 1S/C10H16N2/c1-10(2,3)8-4-5-9(6-11)12-7-8/h4-5,7H,6,11H2,1-3H3
• InChI Key： YUBPSHPJTXQZQS-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-tert-butylpyridin-2-yl)methanamine

Introduction to (5-tert-butylpyridin-2-yl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1211542-31-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and chemical research. The molecular structure of this compound, specifically identified by the product name (5-tert-butylpyridin-2-yl)methanamine, presents a unique combination of functional groups that make it a valuable candidate for various applications. This introduction aims to delve into the properties, potential uses, and recent advancements associated with this compound, highlighting its relevance in contemporary scientific endeavors.

The chemical composition of (5-tert-butylpyridin-2-yl)methanamine includes a pyridine ring substituted with a tert-butyl group at the 5-position and an amine group at the 2-position. This structural configuration imparts distinct electronic and steric properties to the molecule, which can be leveraged in designing novel compounds with enhanced biological activity. The presence of the tert-butyl group not only influences the solubility and stability of the compound but also plays a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The amine functionality in (5-tert-butylpyridin-2-yl)methanamine makes it a versatile building block for synthesizing various pharmacologically active agents. For instance, studies have shown that pyridine-based compounds can exhibit significant effects on enzyme inhibition and receptor binding, making them promising candidates for treating a range of diseases.

One of the most compelling aspects of (5-tert-butylpyridin-2-yl)methanamine is its role in drug discovery and development. Researchers have utilized this compound as a precursor in synthesizing novel molecules that target specific biological pathways. For example, recent studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical trials, indicating their potential as therapeutic agents.

The synthesis of (5-tert-butylpyridin-2-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired molecular framework.

The biological activity of (5-tert-butylpyridin-2-yl)methanamine has been extensively studied in various laboratory settings. Researchers have focused on understanding how different substituents on the pyridine ring influence its interaction with biological targets. This has led to the identification of key structural features that enhance binding affinity and selectivity. Such insights are crucial for designing molecules with improved pharmacological properties.

In addition to its pharmaceutical applications, (5-tert-butylpyridin-2-yl)methanamine has shown potential in other areas of chemical research. Its unique structural features make it a valuable tool for developing new materials and catalysts. For instance, researchers have explored its use in creating ligands for metal complexes, which have applications in catalysis and material science.

The future prospects of (5-tert-butylpyridin-2-yl)methanamine are promising, with ongoing research aimed at uncovering new applications and improving existing ones. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, leading to more efficient development of novel compounds based on this scaffold.

In conclusion, compound CAS number 1211542-31-2, known as (5-tert-butylpyridin-2-yl)methanamine, represents a significant advancement in chemical research. Its unique structure and versatile applications make it a valuable asset in pharmaceutical development, material science, and beyond. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of chemical innovation.